Cas no 898782-43-9 (3-Cyano-4'-thiomorpholinomethyl benzophenone)

• Product Name: 3-Cyano-4'-thiomorpholinomethyl benzophenone
• CAS No: 898782-43-9
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• MDL: MFCD03841730
• CID: 868689
• PubChem ID: 24724505
• Update Time: 2025-04-19

3-Cyano-4'-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-4'-THIOMORPHOLINOMETHYL BENZOPHENONE
• 3-CYANO-4'-THIOMORPHOLINOMETHYLBENZOPHENONE
• 3-{4-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile
• AKOS016020145
• DTXSID00642904
• 898782-43-9
• A922553
• MFCD03841730
• 3-Cyano-4'-thiomorpholinomethyl benzophenone

• MDL： MFCD03841730
• Inchi： 1S/C19H18N2OS/c20-13-16-2-1-3-18(12-16)19(22)17-6-4-15(5-7-17)14-21-8-10-23-11-9-21/h1-7,12H,8-11,14H2
• InChI Key： GTQDDVCJYXWRLY-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(C(C3C=CC=C(C#N)C=3)=O)=CC=2)CC1

Computed Properties

• Exact Mass: 322.11400
• Monoisotopic Mass: 322.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.40000
• LogP: 3.27598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones